Cas no 17137-70-1 (Cholest-7-en-3-ol,acetate, (3b)- (9CI))
17137-70-1 structure
Product Name:Cholest-7-en-3-ol,acetate, (3b)- (9CI)
CAS No:17137-70-1
MF:C29H48O2
MW:428.690229415894
CID:203037
PubChem ID:313014
Update Time:2025-04-19
Cholest-7-en-3-ol,acetate, (3b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholest-7-en-3-ol,acetate, (3b)- (9CI)
- [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- Cholest-7-en-3β-ol acetate
- [(3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- AC1L7MJX
- NSC226098
- NSC-226098
- DTXSID80310356
- 3.beta.-Acetoxycholest-7-ene
- Cholest-7-en-3beta-ol acetate
- Cholest-7-en-3.beta.-ol, acetate
- 17137-70-1
-
- Inchi: 1S/C29H48O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11,19-20,22-23,25-27H,7-10,12-18H2,1-6H3
- InChI Key: BHZSLZOJNSDNOI-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1CCC2(C)C(C1)CC=C1C2CCC2(C)C(C(C)CCCC(C)C)CCC21
Computed Properties
- Exact Mass: 428.36564
- Monoisotopic Mass: 428.365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.99
- Boiling Point: 493.3°Cat760mmHg
- Flash Point: 248.8°C
- Refractive Index: 1.515
- PSA: 26.3
- LogP: 7.95950
Cholest-7-en-3-ol,acetate, (3b)- (9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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